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Compound of Interest

Compound Name: TPU-0037A

Cat. No.: B563020 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and biological

properties of TPU-0037A, a potent antibiotic with significant activity against Gram-positive

bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). This document

consolidates available data on its chemical structure, biological activity, and biosynthetic

origins, presenting it in a structured format for researchers and drug development

professionals.

Chemical Profile of TPU-0037A
TPU-0037A is a natural product isolated from the fermentation broth of Streptomyces platensis

TP-A0598.[1] It is a congener of lydicamycin, a family of complex polyketide antibiotics.[1]
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Property Value Source

Chemical Formula C46H72N4O10 [1]

Molecular Weight 841.08 g/mol [1]

CAS Number 485815-59-6 [1]

Formal Name

(+)-2-[21-[1-[(2,5-dihydro-4-

hydroxy-2-oxo-1H-pyrrol-3-

yl)carbonyl]-1,2,4a,5,6,7,8,8a-

octahydro-5,6-dihydroxy-1,3-

dimethyl-2-

naphthalenyl]-2,6,10,14,18-

pentahydroxy-11,17,19-

trimethyl-4,8,12,16-

heneicosatetraen-1-yl]-1-

pyrrolidinecarboximidamide

Synonyms Antibiotic TPU-0037-A [1]

SMILES String

O=C(C1=C(CNC1=O)O)C2(C3

C(C(C(O)CC3)O)C=C(C)C2C

CC(C)C(O)/C(C)=C/CC(O)/C=

C/C(C)C(O)/C=C/CC(O)/C=C/

CC(O)CC4N(CCC4)C(N)=N)C

[1]

Solubility
Soluble in ethanol, methanol,

DMF, and DMSO.

Biological Activity and Mechanism of Action
TPU-0037A exhibits potent antibacterial activity primarily against Gram-positive bacteria. Its

efficacy against MRSA makes it a compound of significant interest in the search for new

antibiotics to combat resistant pathogens.

Antibacterial Spectrum
The minimum inhibitory concentrations (MICs) of TPU-0037A against various bacterial strains

are summarized below.
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Bacterial Strain MIC (µg/mL)

Methicillin-resistant S. aureus (MRSA) 1.56 - 12.5

Bacillus subtilis 1.56 - 12.5

Micrococcus luteus 1.56 - 12.5

Escherichia coli >50

Proteus mirabilis >50

Proteus vulgaris >50

Pseudomonas aeruginosa >50

Data sourced from MedchemExpress.[1]

Postulated Mechanism of Action
The precise mechanism of action for TPU-0037A has not been definitively elucidated in the

available literature. However, as a member of the polyketide class of antibiotics, its mode of

action is likely to be similar to other compounds in this category. These mechanisms often

involve the disruption of the bacterial cell membrane or the inhibition of essential enzymes like

DNA gyrase. Further research is required to determine the specific molecular target of TPU-
0037A.

Experimental Protocols
Detailed, step-by-step experimental protocols for the isolation and purification of TPU-0037A
are not extensively published. However, a general workflow can be inferred from the discovery

and characterization of similar natural products.

General Workflow for Isolation and Purification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://journals.asm.org/doi/10.1128/msphere.00764-23
https://www.benchchem.com/product/b563020?utm_src=pdf-body
https://www.benchchem.com/product/b563020?utm_src=pdf-body
https://www.benchchem.com/product/b563020?utm_src=pdf-body
https://www.benchchem.com/product/b563020?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fermentation

Extraction

Purification

Analysis

Fermentation of
Streptomyces platensis TP-A0598

Centrifugation to
separate biomass and supernatant

Solvent Extraction
of supernatant

Column Chromatography
(e.g., Silica gel, Sephadex)

High-Performance Liquid
Chromatography (HPLC)

Structural Elucidation
(NMR, Mass Spectrometry)
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A generalized workflow for the isolation and purification of TPU-0037A.

Determination of Minimum Inhibitory Concentration
(MIC)
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The following diagram outlines a standard broth microdilution method for determining the MIC

of an antimicrobial agent like TPU-0037A.
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Preparation

Inoculation

Incubation

Reading Results

Prepare serial two-fold
dilutions of TPU-0037A

in broth

Inoculate each dilution
with the bacterial suspension

Prepare standardized
bacterial inoculum

(e.g., 0.5 McFarland)

Incubate at 37°C
for 18-24 hours

Observe for visible
bacterial growth

MIC = Lowest concentration
with no visible growth

Precursor Supply
PKS/NRPS Assembly Line

Post-PKS/NRPS Tailoring Final Product

Malonyl-CoA
(Extender Units)

Loading Module

Elongation Modules

Termination Module

Amino Acid
(Starter Unit)

Tailoring Enzymes
(e.g., Hydroxylases, Methyltransferases) TPU-0037A
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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